Cas no 2138510-55-9 (5-Bromo-2-cyclopentylquinolin-3-ol)

• Product Name: 5-Bromo-2-cyclopentylquinolin-3-ol
• CAS No: 2138510-55-9
• MF: C₁₄H₁₄BrNO
• MW: 292.17106294632
• CID: 6425388
• PubChem ID: 165476622
• Update Time: 2025-10-21

5-Bromo-2-cyclopentylquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-cyclopentylquinolin-3-ol
• EN300-801202
• 2138510-55-9
• 5-Bromo-2-cyclopentylquinolin-3-ol

• Inchi： 1S/C14H14BrNO/c15-11-6-3-7-12-10(11)8-13(17)14(16-12)9-4-1-2-5-9/h3,6-9,17H,1-2,4-5H2
• InChI Key： CVZBFRYADOQSIC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=C(C(C1CCCC1)=N2)O

Computed Properties

• Exact Mass: 291.02588g/mol
• Monoisotopic Mass: 291.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 5-Bromo-2-cyclopentylquinolin-3-ol

Comprehensive Overview of 5-Bromo-2-cyclopentylquinolin-3-ol (CAS No. 2138510-55-9): Properties, Applications, and Research Insights

5-Bromo-2-cyclopentylquinolin-3-ol (CAS No. 2138510-55-9) is a specialized quinoline derivative gaining attention in pharmaceutical and material science research due to its unique structural features. As a brominated heterocyclic compound, it serves as a critical intermediate in the synthesis of bioactive molecules, particularly in drug discovery targeting kinase inhibitors and anti-inflammatory agents. Researchers are increasingly exploring its potential in small-molecule therapeutics, driven by the growing demand for precision medicine and targeted drug delivery systems.

The molecular structure of 5-Bromo-2-cyclopentylquinolin-3-ol combines a quinoline core with a cyclopentyl substituent and a hydroxyl group, offering versatile reactivity for structure-activity relationship (SAR) studies. Its bromine atom at the 5-position enables further functionalization via cross-coupling reactions, making it valuable for high-throughput screening in medicinal chemistry. Recent publications highlight its role in developing ATP-competitive inhibitors, aligning with the trending focus on cancer therapeutics and neurodegenerative disease research.

In material science, CAS 2138510-55-9 contributes to the design of organic semiconductors and fluorescent probes. Its electron-rich quinoline system facilitates π-stacking interactions, relevant for optoelectronic devices—a hot topic in renewable energy and sustainable technology sectors. Analytical studies using HPLC and LC-MS confirm its high purity (>98%), meeting stringent requirements for preclinical trials.

Environmental and safety profiles of 5-Bromo-2-cyclopentylquinolin-3-ol adhere to REACH and OECD guidelines, with biodegradability studies gaining traction amid global emphasis on green chemistry. FAQs in scientific forums often address its solubility in DMSO (≥50 mg/mL) and stability under nitrogen atmosphere, reflecting practical concerns in laboratory handling.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage, resonating with carbon capture research trends. Patent analyses reveal its inclusion in IP-protected formulations for age-related macular degeneration (AMD) treatments, a rapidly growing market segment. The compound’s logP value (~3.2) suggests favorable blood-brain barrier permeability, sparking interest in CNS drug development.

For researchers sourcing CAS 2138510-55-9, key considerations include supplier reliability and batch-to-batch consistency—topics frequently searched in chemical procurement databases. Collaborative studies with CRISPR-Cas9 platforms explore its potential in gene-editing adjuvants, demonstrating interdisciplinary relevance. Thermal analysis (DSC) indicates stability up to 200°C, supporting its utility in high-temperature reactions.

In summary, 5-Bromo-2-cyclopentylquinolin-3-ol represents a multifaceted compound bridging drug discovery, advanced materials, and environmental science. Its evolving applications underscore the importance of structure-based design in addressing contemporary challenges like antimicrobial resistance and energy storage, making it a compound of significant scientific and commercial interest.